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Introduction:

Diisopropyl sulfate (DIPS) is a dialkyl sulfate that primarily serves as a transient intermediate
in the indirect hydration of propylene to produce isopropanol.[1][2] It is not typically isolated as
a final product in large-scale industrial processes.[3] The synthesis of diisopropyl sulfate is
integral to the "strong-acid" and "weak-acid" isopropanol manufacturing processes.[1]
Understanding the considerations for its large-scale synthesis is crucial for process
optimization, safety, and impurity profiling in industries where isopropanol is a key raw material.
Recent research has also explored the use of diisopropyl sulfate as a versatile O-sulfation
reagent in laboratory settings, highlighting its reactivity.[4][5][6] This document provides
detailed application notes and protocols related to the large-scale synthesis considerations for

diisopropyl sulfate.

Physicochemical Properties of Diisopropyl Sulfate:
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Property Value Reference
CAS Number 2973-10-6 [7]
Molecular Formula CeH1404S [7]
Molecular Weight 182.24 g/mol [7]
Appearance Colorless, oily liquid [3]
Boiling Point 94 °Cat7mm Hg [3]
(decomposes)
Melting Point -19°C [3]
Density 1.1 g/cm3 [7]
Solubility 0.5% in water [3]

Large-Scale Synthesis: The Isopropanol Strong-

Acid Process

The primary route for the large-scale formation of diisopropyl sulfate is the strong-acid

process for isopropanol production. This process involves the reaction of propylene with

concentrated sulfuric acid to form a mixture of monoisopropyl sulfate and diisopropyl sulfate,

which is then hydrolyzed to produce isopropanol.[1]

Process Chemistry:

The reaction proceeds in two main steps:

o Formation of Isopropyl Sulfates: Propylene reacts with sulfuric acid to form monoisopropyl

sulfate. This can then react with another molecule of propylene to yield diisopropyl sulfate.

[3]

o CH3CH=CH2z + H2S04 — (CH3)2CHOSOsH (Monoisopropy! sulfate)

o (CHs3)2CHOSOsH + CH3CH=CH:z = ((CH3)2CHO)2SO: (Diisopropyl sulfate)
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» Hydrolysis: The mixture of isopropyl sulfates is hydrolyzed with water to produce isopropanol
and regenerate sulfuric acid.[8]

o ((CHs3)2CHO)2S0:2 + 2H20 - 2(CH3)2CHOH + H2SO0a4
o (CHs3)2CHOSOsH + H20 - (CH3)2CHOH + H2S04
Key Process Parameters:

The formation of diisopropyl sulfate is favored by high sulfuric acid concentrations and low
temperatures, characteristic of the strong-acid process.[1][8]

Strong-Acid .
Parameter Weak-Acid Process Reference
Process
Sulfuric Acid > 80% wt (typically 60-80% wt (typically (1]
Concentration 94%) 70%)
Temperature 20-30 °C 60-65 °C [1]8]
Pressure 10-12 bar 25 bar [8]

The concentration of diisopropyl sulfate is highly dependent on the water content of the
sulfuric acid. Increasing the water content decreases the concentration of diisopropyl sulfate.
[3] A reduction in sulfuric acid concentration from 97 wt% to 84 wt% can reduce the
diisopropyl sulfate concentration by approximately 85%.[3] In a 75 wt% propylene-sulfuric
acid system, the diisopropyl sulfate concentration is about 1%.[3]

Experimental Protocol: Strong-Acid Synthesis of
Isopropyl Sulfates

This protocol outlines the general industrial procedure for the formation of a mixture containing
diisopropyl sulfate.

Objective: To synthesize a mixture of mono- and diisopropyl sulfates from propylene and
concentrated sulfuric acid.

Materials:
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e Propylene (refinery grade)
e Concentrated Sulfuric Acid (94% wit)
o Water

Equipment:

High-pressure absorption reactor

Hydrolysis vessel

Distillation columns

Associated pumps, heat exchangers, and control systems

Procedure:

e Propylene Absorption:

[¢]

A stream of liquid propylene is introduced into a high-pressure absorption reactor.

[¢]

Concurrently, concentrated sulfuric acid (94% wt) is fed into the reactor.

[e]

The reactor is maintained at a temperature of 20-30°C and a pressure of 10-12 bar.[8]

o

Vigorous mixing ensures intimate contact between the propylene and the acid, facilitating
the formation of mono- and diisopropyl sulfates.

e Hydrolysis:
o The resulting mixture of isopropyl sulfates is transferred to a hydrolysis vessel.

o Water is added to the mixture to hydrolyze the sulfates into isopropanol and regenerate
the sulfuric acid.[8]

o Purification:

o The crude isopropanol is separated from the diluted sulfuric acid.
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o The isopropanol stream undergoes a series of distillations to remove byproducts such as
diisopropyl ether and to achieve the desired purity.[9]

o The diluted sulfuric acid is typically re-concentrated and recycled back into the process.[8]
Byproducts and Impurities:

The main byproduct of this process is diisopropyl ether, which is formed from the reaction of
diisopropyl sulfate with isopropanol or by dehydration of isopropanol.[9] Other impurities can
include propylene oligomers (dimers, trimers, etc.) and acetone.[1][10]

Safety and Handling Considerations

Carcinogenicity: The strong-acid process for isopropanol manufacture is classified as
carcinogenic to humans (Group 1) by IARC.[1] This is attributed to exposure to a mixture of
substances including diisopropyl sulfate, which is classified as possibly carcinogenic to
humans (Group 2B).[11]

Handling Precautions:

o Corrosivity: Concentrated sulfuric acid is highly corrosive. All equipment must be constructed
from appropriate corrosion-resistant materials. Carbon steel with Alloy-20 trim or all Alloy-20
construction is often used for handling sulfuric acid in alkylation processes.[12]

e Personal Protective Equipment (PPE): Appropriate PPE, including acid-resistant gloves,
clothing, and eye/face protection, must be worn when handling materials from this process.

» Ventilation: The process should be carried out in a well-ventilated area to avoid the inhalation
of corrosive mists or volatile organic compounds.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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